Cas no 2763895-62-9 (tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate)

• Product Name: tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate
• CAS No: 2763895-62-9
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6163060
• PubChem ID: 165995811
• Update Time: 2025-07-19

tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37355677
• tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate
• 2763895-62-9

• Inchi： 1S/C14H20BrNO3/c1-9-10(6-5-7-11(9)15)12(8-17)16-13(18)19-14(2,3)4/h5-7,12,17H,8H2,1-4H3,(H,16,18)/t12-/m0/s1
• InChI Key： BDMRAUFAFMRLRH-LBPRGKRZSA-N
• SMILES： BrC1=CC=CC(=C1C)[C@H](CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate

Comprehensive Overview of tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate (CAS No. 2763895-62-9)

The compound tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate (CAS No. 2763895-62-9) is a specialized carbamate derivative with significant potential in pharmaceutical research and organic synthesis. Its unique structural features, including a tert-butyl group, a bromo-substituted aromatic ring, and a hydroxyethyl moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereospecificity (highlighted by the (1R) configuration) is critical for developing enantiomerically pure drugs, a hot topic in precision medicine. Its CAS No. 2763895-62-9 is frequently searched in chemical databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The bromo and methyl substituents on the phenyl ring enhance the compound’s versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in API (Active Pharmaceutical Ingredient) synthesis. Additionally, the hydroxyethyl group offers a handle for further functionalization, enabling the creation of prodrugs or bioconjugates. These attributes align with the industry’s focus on green chemistry and atom economy, as researchers seek to minimize waste and improve synthetic efficiency.

From a commercial perspective, tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate is often discussed in the context of custom synthesis and scalability. Suppliers and contract research organizations (CROs) emphasize its role in lead optimization and preclinical development. The compound’s stability under ambient conditions and compatibility with solid-phase peptide synthesis (SPPS) further broaden its applications, making it a staple in combinatorial chemistry libraries.

Emerging trends in AI-driven drug design have also spotlighted compounds like CAS No. 2763895-62-9. Computational tools leverage its molecular descriptors to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), addressing key challenges in hit-to-lead transitions. This synergy between wet-lab and in-silico approaches underscores the compound’s relevance in modern biopharmaceutical innovation.

In summary, tert-butyl N-[(1R)-1-(3-bromo-2-methylphenyl)-2-hydroxyethyl]carbamate represents a convergence of structural ingenuity and practical utility. Its applications span catalysis, material science, and therapeutic development, resonating with global efforts to advance sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of small-molecule therapeutics.